Cas no 2219368-44-0 (2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 2219368-44-0
• MF: C₂₁H₁₈N₂O₆
• MW: 394.377425670624
• CID: 6286654
• PubChem ID: 165606030
• Update Time: 2025-05-23

2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• EN300-1716565
• 2-[(2,5-dioxopyrrolidin-3-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• 2219368-44-0

• Inchi： 1S/C21H18N2O6/c24-18-9-17(20(27)22-18)23(10-19(25)26)21(28)29-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,25,26)(H,22,24,27)
• InChI Key： JGFIVMHZGHZJBB-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C1C(NC(C1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.11648630g/mol
• Monoisotopic Mass: 394.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Additional information on 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

Introduction to 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 2219368-44-0)

2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 2219368-44-0) is a versatile and highly functional compound that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound, often referred to as Fmoc-Ser(OtBu)-OH, is a key intermediate in the synthesis of various peptides and pharmaceuticals. Its unique structure and properties make it an essential building block in the development of novel therapeutics and diagnostic tools.

The chemical structure of 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to an amino acid derivative. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an ideal choice for the sequential addition of amino acids. The presence of the 2,5-dioxopyrrolidin-3-yl moiety adds further complexity and functionality to the molecule, enhancing its potential applications in drug discovery and development.

Recent advancements in the field have highlighted the importance of Fmoc-Ser(OtBu)-OH in the synthesis of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. The researchers found that the Fmoc protecting group significantly improved the solubility and purity of the final peptide products, making them more suitable for therapeutic applications.

In addition to its role in peptide synthesis, 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid has also shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The Fmoc group can be strategically placed to mask reactive functional groups, thereby improving the pharmacokinetic properties of the prodrug. This approach has been successfully applied in the development of prodrugs for cancer therapy, where controlled release and targeted delivery are crucial for efficacy and safety.

The synthetic route for Fmoc-Ser(OtBu)-OH involves several well-established chemical transformations. The starting material, serine tert-butyl ester hydrochloride, is first deprotected using a base such as triethylamine. The resulting free amino acid is then reacted with Fmoc chloride to introduce the Fmoc protecting group. This step is typically carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF). The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

The physical and chemical properties of 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 170°C to 175°C. The compound is soluble in common organic solvents such as methanol, ethanol, and DMF but has limited solubility in water. Its molecular weight is approximately 407 g/mol, and it exhibits strong UV absorption at wavelengths around 300 nm due to the presence of the fluorene moiety.

In terms of safety and handling, Fmoc-Ser(OtBu)-OH should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, as it can cause irritation to the eyes and skin upon contact. Protective gloves and goggles should be worn during handling, and any spills should be cleaned up immediately using appropriate absorbent materials.

The potential applications of 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid extend beyond traditional medicinal chemistry. In biotechnology, this compound has been used as a key component in the development of biosensors and diagnostic assays. The Fmoc group can be conjugated with various biomolecules such as antibodies or enzymes to create highly specific detection systems for clinical diagnostics. These biosensors have shown high sensitivity and selectivity in detecting biomarkers associated with diseases such as cancer and cardiovascular disorders.

Furthermore, recent research has explored the use of Fmoc-Ser(OtBu)-OH in nanotechnology applications. Nanoparticles functionalized with this compound have been shown to enhance drug delivery efficiency by improving cellular uptake and reducing toxicity. This approach has significant implications for targeted therapy and personalized medicine, where precise control over drug release is essential for optimal therapeutic outcomes.

In conclusion, 2-(2,5-dioxopyrrolidin-3-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 2219368-44-0) is a multifunctional compound with a wide range of applications in medicinal chemistry, biotechnology, and nanotechnology. Its unique chemical structure and properties make it an invaluable tool for researchers working on peptide synthesis, prodrug development, biosensors, and drug delivery systems. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and developing innovative solutions for healthcare challenges will only continue to grow.